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Compound of Interest

Compound Name:
Propanoyl chloride, 3-

(phenylmethoxy)-

CAS No.: 4244-66-0

Cat. No.: B3266396

Get Quote

Executive Summary
3-(Phenylmethoxy)propanoyl chloride (CAS: 4244-66-0), also known as 3-benzyloxypropionyl

chloride, is a moisture-sensitive acyl chloride used frequently in organic synthesis.[1] It

presents significant safety risks due to its corrosivity and violent reactivity with water, which

releases toxic hydrogen chloride (HCl) gas.[2]

Immediate Action Directive:

Never dispose of the pure liquid down the drain.

Never add water directly to the pure chemical (violent exotherm/explosion risk).[1][3]

Preferred Method: Label and transfer to a licensed hazardous waste contractor.

Contingency: For reaction residues or small-scale quenching (<10 mL), follow the Controlled

Hydrolysis Protocol (Section 4).
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Chemical Profile & Hazard Identification
Understanding the "enemy" is the first step in safety. This compound combines the reactivity of

an acid chloride with the lipophilicity of a benzyl ether.

Parameter Data

Chemical Name 3-(Phenylmethoxy)propanoyl chloride

Synonyms 3-Benzyloxypropionyl chloride

CAS Number 4244-66-0

Molecular Formula C₁₀H₁₁ClO₂

Physical State Liquid (Colorless to Yellow)

Primary Hazards
Corrosive (H314), Reacts Violently with Water

(EUH014), Lachrymator

Hydrolysis Products
3-(Phenylmethoxy)propanoic acid + Hydrogen

Chloride (HCl)

Pre-Disposal Decision Matrix
Before initiating any procedure, determine the scale and state of the material. Do not treat all

waste streams identically.

Start: Assess Material State

Pure Chemical
(Stock Bottle)

Reaction Mixture /
Residue

Protocol A:
Commercial Waste Pickup

(Recommended)

 > 10 mL or Expired Stock

Protocol B:
In-Lab Quenching

(Controlled Hydrolysis)

 < 10 mL (Only if necessary)  Dissolved in Solvent
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Figure 1: Decision logic for determining the appropriate disposal route.

Operational Protocols
Protocol A: Commercial Waste Pickup (Primary
Strategy)
Scope: Unopened bottles, expired stock, or quantities >10 mL.[1] Rationale: Minimizes

operator exposure to HCl fumes and exothermic risks.

Container Inspection: Ensure the original cap is tightly sealed. If the cap is degraded or

stuck, place the entire bottle into a larger secondary container (overpack) compatible with

corrosives (e.g., polyethylene).

Labeling: Apply a hazardous waste label clearly stating:

Chemical Name: 3-(Phenylmethoxy)propanoyl chloride[1]

Hazards: Corrosive, Water Reactive, Toxic.[2]

Storage: Store in a cool, dry, well-ventilated area (Acid Cabinet) away from bases and

moisture until pickup.

Handoff: Transfer to your institution's EHS or licensed waste vendor.

Protocol B: Controlled Quenching (Secondary Strategy)
Scope: Cleaning glassware, quenching reaction mixtures, or disposing of small residual

amounts (<10 mL).[1] Mechanism:

Note: We use Sodium Bicarbonate to neutralize the HCl immediately as it forms.[1]

Required Reagents & Equipment
Fume Hood: Mandatory (Sash at lowest working height).[1]
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PPE: Neoprene/Nitrile gloves (double gloved), chemical splash goggles, lab coat, closed-toe

shoes.[1]

Quenching Agent: Saturated aqueous Sodium Bicarbonate (NaHCO₃) or 10% Sodium

Hydroxide (NaOH).[1]

Solvent (Optional): Dichloromethane or Toluene (to dilute the acid chloride if it is pure).[1]

Cooling: Ice-water bath.[1]

Step-by-Step Methodology
Preparation:

Prepare a large beaker containing the alkaline quenching solution (use at least 10 molar

equivalents of base relative to the acid chloride).

Place the beaker in an ice bath to maintain temperature <10°C.

Ensure stirring is vigorous (magnetic stir bar).

Dilution (Critical for Pure Liquid):

If you have pure 3-(phenylmethoxy)propanoyl chloride, dilute it first with an inert solvent

like toluene or dichloromethane (1:10 ratio).[1] Do not add this directly to water without

dilution if possible.[1]

Addition:

Using a dropping funnel or pipette, add the acid chloride solution dropwise to the stirring

alkaline solution.

Observation: You will see fizzing (CO₂ release) and potential fuming.[1] Stop addition if

temperature spikes or foaming becomes uncontrollable.

Post-Quench Stabilization:

Once addition is complete, allow the mixture to stir for 30–60 minutes.
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Remove the ice bath and allow it to warm to room temperature.[3]

Verification:

Check pH.[3][4] It should be neutral (pH 6–8).[3] If acidic, add more base.

The solution now contains Sodium 3-(phenylmethoxy)propanoate.[1]

Final Disposal:

Transfer the quenched aqueous/organic mixture to a waste container labeled "Aqueous

Organic Waste" or "Halogenated Solvent Waste" (if DCM was used).

Do not pour down the drain unless explicitly authorized by your local wastewater authority

(benzyl derivatives often have aquatic toxicity restrictions).[1]

1. Prepare
Ice Bath & Base

2. Dilute Acid Chloride
(in Toluene/DCM)

3. Dropwise Addition
(Watch for CO2/Heat)

4. Stir & Warm
(30-60 mins)

5. Check pH
(Target 6-8)

6. Collect as
Chemical Waste

Click to download full resolution via product page

Figure 2: Workflow for the controlled quenching of acid chlorides.

Emergency Contingencies
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Scenario Immediate Action

Skin Contact

Wipe, then Wash. Quickly wipe off excess liquid

with a dry cloth (to minimize heat of hydrolysis

on skin), then flush with water for 15 minutes.[1]

[5] Seek medical aid.

Eye Contact

Flush immediately with water for 15 minutes,

holding eyelids open. Do not wait. Call for help

immediately.

Spill (Small)

Do not use water. Cover with dry sand, earth, or

a commercial acid-neutralizing spill kit (e.g.,

calcium carbonate).[1] Scoop into a dry

container.

Spill (Large)

Evacuate the area. The hydrolysis will generate

a cloud of HCl mist. Contact HazMat/Emergency

Services.

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press. [Link]

Massachusetts Institute of Technology (MIT) EHS. (n.d.).[1] Standard Operating Procedure:

Acid Chlorides. [Link][1]

University of California, Berkeley. (2020). Quenching Reactive Chemicals SOP. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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